Cas no 82952-64-5 (CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt))

• Product Name: CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)
• CAS No: 82952-64-5
• Molecular Formula: C₁₉H₂₃N₅O₃^.C₆H₁₀O₇
• Molecular Weight: 563.55702
• CID: 60521
• PubChem ID: 54949

CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt) Properties

Names and Identifiers

• Trimetrexate glucuronate
• 5-Methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]quinazoline-2,4-diamine D-glucuronate
• CI 898 dihydrochloride
• CI 898 trihydrochloride
• CI 898 trihydrochloride,5-Methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]-2,4-quinazolinediaminetrihydrochloride
• NSC352122
• SCHEMBL3635
• TRIMETREXATE D-GLUCURONATE [MI]
• 2,4-Quinazolinediamine, 5-methyl-6-(((3,4,5-trimethoxyphenyl)amino)methyl)-, mono-D-glucuronate
• TRIMETREXATE GLUCURONATE [VANDF]
• Neutrexin (TN)
• 82952-64-5
• CS-0027819
• D06239
• 6-(((3,4,5-Trimethoxyphenyl)amino)methyl)-5-methyl-2,4-quinazolinediamine glucuronate
• 5-methyl-6-[(3,4,5-trimethoxyanilino)methyl]quinazoline-2,4-diamine;(2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoic acid
• L137U4A79K
• Q27282570
• NSC 352122
• DRG-0183
• HY-103396
• UNII-L137U4A79K
• TRIMETREXATE GLUCURONATE (MART.)
• DTXCID90196461
• TRIMETREXATE GLUCURONATE [WHO-DD]
• Trimetrexate glucuronate (USAN)
• 2,4-Diamino-5-methyl-6-((3,4,5-trimethoxyanilino)methyl)quinazoline mono-D-glucuronate
• Trimetrexate D-glucuronate
• DTXSID90273968
• NSC-352122
• Trimetrexate glucuronate [USAN]
• TRIMETREXATE GLUCURONATE [MART.]
• CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)
• trimetrexate glucuronic acid combination
• Trimetrexate glucuronic acid salt
• TRIMETREXATE GLUCURONATE [ORANGE BOOK]

• InChIKey： ZCJXQWYMBJYJNB-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H23N5O3.C6H10O7/c1-10-11(5-6-13-16(10)18(20)24-19(21)23-13)9-22-12-7-14(25-2)17(27-4)15(8-12)26-3;7-1-2(8)3(9)4(10)5(11)6(12)13/h5-8,22H,9H2,1-4H3,(H4,20,21,23,24);1-5,8-11H,(H,12,13)
• SMILES： O=CC(C(C(C(C(=O)O)O)O)O)O.COC1C(OC)=CC(NCC2C=CC3N=C(N=C(N)C=3C=2C)N)=CC=1OC

Computed Properties

• Exact Mass: 563.22300
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 11
• Monoisotopic Mass: 563.222742
• Heavy Atom Count: 40
• Complexity: 648
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 253

Experimental Properties

• LogP: 0.84680
• PSA: 244.99000
• Boiling Point: 647°C at 760 mmHg
• Flash Point: 345.1°C
• Density: 1.305